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Compound of Interest

Compound Name: 2,4,5-Trichloropyrimidine

Cat. No.: B044654

This technical guide provides a comprehensive overview of the fundamental properties,
synthesis, reactivity, and applications of 2,4,5-trichloropyrimidine. It is intended for
researchers, scientists, and professionals in the fields of drug development and chemical
synthesis.

Core Properties

2,4,5-Trichloropyrimidine is a functionalized heterocyclic compound, notable for its role as a
versatile intermediate in the synthesis of various high-value chemicals, particularly in the
pharmaceutical industry.[1]

Physical and Chemical Properties

The key physical and chemical properties of 2,4,5-trichloropyrimidine are summarized in the
table below.
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Property

Value

CAS Number

5750-76-5[2]

Molecular Formula

C4HCIsN2[2][3]

Molecular Weight 183.42 g/mol [2][3]
Colorless to pale yellow or light orange clear
Appearance _
liquid[4]
. ) 258.5°C at 760 mmHg; 96°C at 12 mmHg; 84°C
Boiling Point
at 1.0 mmHg[4][5]
Density 1.6001 g/mL at 25°C[6][7]

Refractive Index

n20/D 1.574[6][7]

Solubility

Not miscible or difficult to mix in water[5]

Flash Point

>110°C (>230°F)

Spectral Data

Spectral data for 2,4,5-trichloropyrimidine is available, with key identifiers listed below.
Detailed spectra, including FT-IR and Mass Spectrometry (GC-MS), can be found in public
databases such as PubChem.[7]
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Data Type Availability/Reference

Data for structurally similar compounds are

available, suggesting the single proton on the

1H NMR . - . . . .
pyrimidine ring would appear as a singlet in the
aromatic region.

Spectral data for related trichloropyrimidines are
13C NMR available and can be used for comparative

analysis.[6]

FT-IR and ATR-IR spectra are available on

IR Spectroscopy PubChem.[7]

GC-MS data is available on PubChem, with

Mass Spectrometr
P Y major peaks at m/z 182, 184, and 147.[7]

Synthesis of 2,4,5-Trichloropyrimidine

The synthesis of 2,4,5-trichloropyrimidine typically involves the chlorination of a pyrimidine
precursor. A common and well-documented method starts from uracil, proceeding via a 5-
chlorouracil intermediate.

Synthetic Workflow

The following diagram illustrates a typical two-step synthesis of 2,4,5-trichloropyrimidine from
uracil.
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Synthesis of 2,4,5-Trichloropyrimidine
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Caption: Two-step synthesis of 2,4,5-trichloropyrimidine.

Experimental Protocol: Synthesis from Uracil

A method for the preparation of 2,4,5-trichloropyrimidine starting from uracil is described in
the patent literature and involves two main steps.[8]

Step 1: Synthesis of 5-Chlorouracil[8]

Add water to a reactor and cool. While stirring, add 98% sulfuric acid, maintaining a
temperature of 30-35°C.

e Add uracil to the acidic solution.

o Cool the mixture and add an aqueous solution of sodium hypochlorite, maintaining the
reaction temperature between 5-25°C.

o Continue stirring until the uracil is completely consumed.
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e Heat the mixture to 95-100°C, then cool to 5-25°C.

e Filter the resulting solid and dry to obtain 5-chlorouracil.

Step 2: Synthesis of 2,4,5-Trichloropyrimidine[8]

In a separate reactor, dissolve 5-chlorouracil in chloroform and add N,N-dimethylformamide
(DMF).

With stirring, add bis(trichloromethyl) carbonate to the mixture.

Heat the reaction to 60-65°C and maintain until the 5-chlorouracil is consumed.

Cool the reaction mixture to room temperature and add water.

Separate the organic layer and concentrate it to obtain 2,4,5-trichloropyrimidine.

Chemical Reactivity and Applications

The three chlorine atoms on the pyrimidine ring of 2,4,5-trichloropyrimidine make it a highly
reactive and versatile building block in organic synthesis. It is particularly susceptible to
nucleophilic substitution reactions, allowing for the introduction of a wide range of functional
groups.[1]

Role in Drug Development

2,4,5-Trichloropyrimidine is a key intermediate in the synthesis of several targeted anti-
cancer therapies.[1] It serves as a precursor for potent and selective inhibitors of:

o Anaplastic Lymphoma Kinase (ALK-5): A target in certain types of non-small cell lung cancer
and other malignancies.[1]

o Epidermal Growth Factor Receptor (EGFR): A key target in the treatment of various cancers,
including lung and colorectal cancer.[1]

The following diagram illustrates the central role of 2,4,5-trichloropyrimidine as a synthetic
intermediate.
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Role of 2,4,5-Trichloropyrimidine in Synthesis
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Caption: 2,4,5-Trichloropyrimidine as a key synthetic intermediate.

Experimental Protocol: Nucleophilic Aromatic
Substitution

The following is a representative protocol for a nucleophilic aromatic substitution (SNAr)
reaction using 2,4,5-trichloropyrimidine.[9]

Reaction of 2,4,5-Trichloropyrimidine with Pyrrolidine[9]

e To a solution of HPMC (0.1 wt% in deionized water, 0.5 mL) in a microwave vial equipped
with a magnetic stir bar, add 2,4,5-trichloropyrimidine (57 uL, 0.5 mmol, 1.0 equiv).

e Add pyrrolidine (41 pL, 0.5 mmol, 1.0 equiv) followed by potassium hydroxide (28 mg, 0.5
mmol, 1.0 equiv).

« Stir the reaction mixture at room temperature for 20 minutes.
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e Upon completion, add dichloromethane (DCM, 3 mL) and stir vigorously for 5-10 minutes to
extract the product.

e Separate the organic layer for further purification and analysis.

Safety and Handling

2,4,5-Trichloropyrimidine is a hazardous substance and should be handled with appropriate
safety precautions in a well-ventilated area.

GHS Hazard Statements

The following GHS hazard statements are associated with 2,4,5-trichloropyrimidine:
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

In some reports, it is also classified with H314: Causes severe skin burns and eye damage.[7]

Recommended Handling Procedures

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.

e Engineering Controls: Use only outdoors or in a well-ventilated area.
e First Aid:

o Skin Contact: Wash with plenty of soap and water. If irritation occurs, seek medical
attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention if irritation persists.

o Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.
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» Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

Conclusion

2,4,5-Trichloropyrimidine is a chemical intermediate of significant industrial importance,
particularly in the synthesis of pharmaceuticals for oncology. Its high reactivity, stemming from
the three chlorine substituents on the pyrimidine ring, makes it a valuable tool for medicinal
chemists and process development scientists. A thorough understanding of its properties,
synthesis, and handling is crucial for its safe and effective use in research and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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